[(6-Amino-9-benzyl-9H-purin-8-yl)thio]acetic acid

• IUPAC Name: 2-(6-amino-9-benzylpurin-8-yl)sulfanylacetic acid
• InChI: InChI=1S/C14H13N5O2S/c15-12-11-13(17-8-16-12)19(6-9-4-2-1-3-5-9)14(18-11)22-7-10(20)21/h1-5,8H,6-7H2,(H,20,21)(H2,15,16,17)
• InChI Key: IUOPLVWEXMRRFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=NC=NC(=C3N=C2SCC(=O)O)N
• Molecular Formula: C14H13N5O2S
• Molecular Weight: 315.35 g/mol

Description

“[(6-Amino-9-benzyl-9H-purin-8-yl)thio]acetic acid” is a biochemical used for proteomics research. It has a molecular formula of C14H13N5O2S and a molecular weight of 315.35.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES notation: C1=CC=C (C=C1)CN2C3=C (C (=NC=N3)N)N=C2SCC (=O)O. This indicates the presence of a benzyl group attached to a purine ring, which is further connected to a thioacetic acid group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are largely determined by its molecular structure. It has a molecular weight of 315.35 and a molecular formula of C14H13N5O2S. Other properties such as solubility, melting point, and boiling point are not provided in the search results.

Scientific Research Applications

Synthesis of Nucleoside and Nucleotide Analogs

Research by Janeba, Holý, and Masojídková (2000) focused on the synthesis of N9-substituted derivatives of 6-amino-7H-purin-8(9H)-one, leading to the creation of acyclic nucleoside and nucleotide analogs. These compounds are pivotal for studying nucleic acid biology and developing therapeutic agents, illustrating the versatility of purine derivatives in medicinal chemistry and drug design Janeba, Holý, & Masojídková, 2000.

Peptide Nucleic Acid (PNA) Monomers

Abdelbaky et al. (2019) optimized the synthesis of PNA monomers, crucial for therapeutic agents, molecular diagnostics, and biosensor probes. These monomers were obtained through condensation with carboxymethyl purine nucleic bases, emphasizing the role of purine derivatives in advancing nucleic acid-based technologies Abdelbaky et al., 2019.

Crystal Engineering

Mohapatra and Verma (2016) demonstrated the interaction of modified purine ligands with transition metal ions, highlighting the utility of purine derivatives in crystal engineering and material science. This research opens avenues for developing novel materials with specific optical, electrical, or catalytic properties Mohapatra & Verma, 2016.

Synthesis of Amino Acid Conjugates

Čapek, Pohl, and Hocek (2005) synthesized enantiomerically pure 4-(purin-6-yl)phenylalanines, showcasing the integration of purine derivatives with amino acids. These conjugates have potential applications in pharmaceutical research, particularly in designing peptide-based drugs Čapek, Pohl, & Hocek, 2005.

Electrochemical DNA Sensor

Kang et al. (2004) synthesized polythiophene derivatives from 3-thiophene acetic acid for use in electrochemical DNA sensors. The study illustrates the application of purine-related compounds in developing sensors for detecting specific DNA sequences, highlighting their importance in genetic diagnostics and research Kang et al., 2004.

Synthesis routes and methods

Procedure details

A solution of thioglycolic acid (0.05 mL, 0.68 mmol) and NaH (0.05 g, 1.35 mmol, 60% in oil) in anhydrous DMF (3 mL) was stirred for 30 min at 0° C. under argon, then 23 (0.13 g, 0.45 mmol) in DMF (3 mL) was added. After stirring overnight at room temperature, the reaction mixture was concentrated to dryness, and the crude product was purified by reverse phase HPLC (5-50% ACN in TEAA over 20 min) to give 24 (0.07 g, 50%). Rt (0-10% A in B over 20 min.) 10.36 min.; 1H NMR (DMSO-d6) δ: 4.17 (s, 2H, SCH2), 5.31 (s, 2H, CH2), 7.10 (bs, 2H, NH2), 7.29 (m, 3H, H arom.), 7.35 (m, 2H, H arom.), 8.12 (s, 1H, H2); 13C NMR (DMSO-d6) δ: 34.91 (SCH2), 45.97 (CH2), 119.17 (C5), 127.77, 128.22 and 129.15 (CH), 136.63 (Cq), 147.77 (C8), 152.02 (C4), 152.51 (C2), 154.62 (C6); 169.85 (CO); HRMS (ESI-TOF) m/z calcd for [C14H13N5O2S+H]316.0868; found 316.0855.